β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester
β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
123064-05-1
VCID:
VC0113726
InChI:
InChI=1S/C13H15NO2/c1-3-16-12(15)9-13(2,10-14)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
SMILES:
CCOC(=O)CC(C)(C#N)C1=CC=CC=C1
Molecular Formula:
C13H15NO2
Molecular Weight:
217.26 g/mol
β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester
CAS No.: 123064-05-1
Reference Standards
VCID: VC0113726
Molecular Formula: C13H15NO2
Molecular Weight: 217.26 g/mol
| CAS No. | 123064-05-1 |
|---|---|
| Product Name | β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester |
| Molecular Formula | C13H15NO2 |
| Molecular Weight | 217.26 g/mol |
| IUPAC Name | ethyl 3-cyano-3-phenylbutanoate |
| Standard InChI | InChI=1S/C13H15NO2/c1-3-16-12(15)9-13(2,10-14)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3 |
| Standard InChIKey | IAYGTAIDMGEZSW-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC(C)(C#N)C1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)CC(C)(C#N)C1=CC=CC=C1 |
| Synonyms | β-Cyano-β-methyl-benzenepropanoic Acid Ethyl Ester |
| PubChem Compound | 14969703 |
| Last Modified | Nov 11 2021 |
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